![molecular formula C12H15N3O3 B4138045 N-(2-nitrophenyl)-2-(1-pyrrolidinyl)acetamide](/img/structure/B4138045.png)
N-(2-nitrophenyl)-2-(1-pyrrolidinyl)acetamide
Overview
Description
N-(2-nitrophenyl)-2-(1-pyrrolidinyl)acetamide, commonly known as NPPA, is a chemical compound that has gained significant attention in scientific research due to its various biological and pharmacological properties. NPPA is a white crystalline powder that is soluble in organic solvents and is synthesized using a specific method.
Mechanism of Action
The mechanism of action of NPPA is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX activity, NPPA reduces inflammation and pain.
Biochemical and Physiological Effects:
NPPA has been shown to have significant anti-inflammatory and analgesic effects in animal models. It has also been found to reduce fever and inflammation in rats. Additionally, NPPA has been shown to have a protective effect on the liver and kidneys in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using NPPA in lab experiments is its low toxicity and high solubility in organic solvents. However, one of the limitations of using NPPA is its relatively low yield during synthesis, which can make it difficult to obtain large quantities for experiments.
Future Directions
There are several potential future directions for research on NPPA. One area of interest is its potential as a therapeutic agent for cancer. Studies have shown that NPPA has antiproliferative effects on cancer cells and may be able to inhibit tumor growth. Another area of interest is its potential as a treatment for Alzheimer's disease. Studies have shown that NPPA may be able to reduce the accumulation of amyloid-beta plaques in the brain, which are a hallmark of Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of NPPA and its potential for use in other diseases and conditions.
Conclusion:
In conclusion, N-(2-nitrophenyl)-2-(1-pyrrolidinyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its various biological and pharmacological properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. NPPA has shown great potential as a therapeutic agent for various diseases, and further research is needed to fully understand its mechanism of action and potential for use in other conditions.
Scientific Research Applications
NPPA has been extensively studied for its pharmacological properties, including its anti-inflammatory, analgesic, and antipyretic effects. It has also been investigated for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease.
properties
IUPAC Name |
N-(2-nitrophenyl)-2-pyrrolidin-1-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O3/c16-12(9-14-7-3-4-8-14)13-10-5-1-2-6-11(10)15(17)18/h1-2,5-6H,3-4,7-9H2,(H,13,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYCQXBBDQJKXFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC(=O)NC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-nitrophenyl)-2-pyrrolidin-1-ylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.